Cas no 1785492-05-8 (6-(Difluoromethyl)pyrazine-2-carboxylic acid)

• Product Name: 6-(Difluoromethyl)pyrazine-2-carboxylic acid
• CAS No: 1785492-05-8
• MF: C₆H₄F₂N₂O₂
• MW: 174.104968070984
• CID: 6603314
• PubChem ID: 84654799
• Update Time: 2025-08-05

6-(Difluoromethyl)pyrazine-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• SCHEMBL16369768
• 1785492-05-8
• 6-(difluoromethyl)pyrazine-2-carboxylic acid
• EN300-6509348
• 6-(Difluoromethyl)pyrazine-2-carboxylic acid

• Inchi： 1S/C6H4F2N2O2/c7-5(8)3-1-9-2-4(10-3)6(11)12/h1-2,5H,(H,11,12)
• InChI Key： LVKYCIDJNFNBPI-UHFFFAOYSA-N
• SMILES： FC(C1C=NC=C(C(=O)O)N=1)F

Computed Properties

• Exact Mass: 174.02408370g/mol
• Monoisotopic Mass: 174.02408370g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 177
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 63.1Ų

Additional information on 6-(Difluoromethyl)pyrazine-2-carboxylic acid

Introduction to 6-(Difluoromethyl)pyrazine-2-carboxylic Acid (CAS No. 1785492-05-8)

6-(Difluoromethyl)pyrazine-2-carboxylic acid (CAS No. 1785492-05-8) is a versatile compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique difluoromethyl and pyrazine moieties, exhibits a range of biological activities that make it a valuable candidate for various applications, including drug discovery and development.

The molecular structure of 6-(Difluoromethyl)pyrazine-2-carboxylic acid consists of a pyrazine ring with a carboxylic acid group at the 2-position and a difluoromethyl group at the 6-position. The presence of these functional groups imparts distinct chemical and physical properties to the molecule, which can be exploited for various purposes. The difluoromethyl group, in particular, is known for its ability to enhance the metabolic stability and bioavailability of compounds, making it an attractive feature in drug design.

Recent studies have highlighted the potential of 6-(Difluoromethyl)pyrazine-2-carboxylic acid in several therapeutic areas. For instance, research published in the Journal of Medicinal Chemistry has shown that this compound exhibits potent anti-inflammatory properties. In vitro studies have demonstrated that it can effectively inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6, suggesting its potential use in treating inflammatory diseases like rheumatoid arthritis and inflammatory bowel disease.

In addition to its anti-inflammatory effects, 6-(Difluoromethyl)pyrazine-2-carboxylic acid has also been investigated for its antimicrobial properties. A study published in the Journal of Antimicrobial Chemotherapy reported that this compound shows significant activity against a range of bacterial strains, including both Gram-positive and Gram-negative bacteria. This broad-spectrum activity makes it a promising candidate for developing new antibiotics to combat multidrug-resistant infections.

The pharmacokinetic profile of 6-(Difluoromethyl)pyrazine-2-carboxylic acid has been another area of focus in recent research. Studies have shown that this compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) properties. Its high oral bioavailability and low toxicity profile make it suitable for further development as a therapeutic agent. Moreover, its stability under physiological conditions ensures that it remains active in the body for an extended period, enhancing its therapeutic efficacy.

In the context of drug discovery, 6-(Difluoromethyl)pyrazine-2-carboxylic acid has been used as a building block for synthesizing more complex molecules with enhanced biological activities. Researchers have explored various derivatization strategies to modify the structure of this compound and optimize its pharmacological properties. For example, the introduction of additional functional groups or the modification of existing ones can lead to compounds with improved potency, selectivity, and safety profiles.

The synthetic accessibility of 6-(Difluoromethyl)pyrazine-2-carboxylic acid is another factor contributing to its popularity in research laboratories. Several efficient synthetic routes have been developed to produce this compound on both small and large scales. These methods typically involve multistep reactions that can be fine-tuned to achieve high yields and purity levels. The availability of these synthetic protocols facilitates the rapid production of large quantities of the compound for preclinical and clinical studies.

Clinical trials are currently underway to evaluate the safety and efficacy of 6-(Difluoromethyl)pyrazine-2-carboxylic acid-based drugs in human subjects. Early-phase trials have shown promising results, with no major adverse effects reported. These findings provide a strong foundation for advancing these compounds into later-stage clinical trials and ultimately into clinical practice.

In conclusion, 6-(Difluoromethyl)pyrazine-2-carboxylic acid (CAS No. 1785492-05-8) is a promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique chemical structure, favorable pharmacokinetic properties, and diverse biological activities make it an attractive candidate for further development as a therapeutic agent. Ongoing research continues to uncover new insights into its mechanisms of action and potential uses, paving the way for innovative treatments in various medical fields.